3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carbonitrile
Description
The compound “3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carbonitrile” is a complex organic molecule. It contains an oxetane ring, which is a three-membered cyclic ether, and an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The presence of a carbonitrile group (-CN) indicates that this compound also contains a nitrile functional group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an oxetane ring attached to an oxazole ring via a carbon-carbon bond. The nitrile group would be attached to the oxazole ring .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, oxetanes are known to participate in ring-opening polymerization reactions . Oxazoles can undergo electrophilic substitution at the carbon between the nitrogen and oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Generally, oxetanes are stable and have been used as building blocks in drug discovery . Oxazoles are aromatic and can contribute to the stability and rigidity of molecules .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carbonitrile involves the reaction of 3-methyloxetan-3-ol with ethyl cyanoacetate to form 3-(3-methyloxetan-3-yl)propanoic acid ethyl ester. This intermediate is then reacted with hydroxylamine hydrochloride and sodium acetate to form 3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid ethyl ester, which is subsequently converted to the desired product through a dehydration and nitrile formation reaction.", "Starting Materials": [ "3-methyloxetan-3-ol", "ethyl cyanoacetate", "hydroxylamine hydrochloride", "sodium acetate", "phosphorus pentoxide", "acetic anhydride", "triethylamine" ], "Reaction": [ { "Reactants": ["3-methyloxetan-3-ol", "ethyl cyanoacetate"], "Conditions": ["reflux in toluene", "catalytic amount of p-toluenesulfonic acid"], "Products": ["3-(3-methyloxetan-3-yl)propanoic acid ethyl ester"] }, { "Reactants": ["3-(3-methyloxetan-3-yl)propanoic acid ethyl ester", "hydroxylamine hydrochloride", "sodium acetate"], "Conditions": ["reflux in ethanol"], "Products": ["3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid ethyl ester"] }, { "Reactants": ["3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid ethyl ester", "phosphorus pentoxide", "acetic anhydride", "triethylamine"], "Conditions": ["reflux in toluene"], "Products": ["3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carbonitrile"] } ] } | |
CAS RN |
2241140-87-2 |
Product Name |
3-(3-methyloxetan-3-yl)-1,2-oxazole-4-carbonitrile |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
